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Compound of Interest

Compound Name: N-Acetylpyrrolidine-PEG2-Br

Cat. No.: B11937641 Get Quote

N-Acetylpyrrolidine-PEG2-Br: A Technical
Overview
For researchers and professionals in the field of drug development, particularly those engaged

in the synthesis of PROTAC (Proteolysis Targeting Chimera) molecules, a thorough

understanding of the constituent linkers is paramount. This document provides a concise

technical summary of N-Acetylpyrrolidine-PEG2-Br, a bifunctional molecule incorporating a

PEGylated linker.

Core Molecular Attributes
The fundamental chemical properties of N-Acetylpyrrolidine-PEG2-Br are summarized below.

This data is essential for accurate experimental design, stoichiometric calculations, and

analytical characterization.

Property Value

Molecular Formula C10H18BrNO3[1]

Molecular Weight 280.16 g/mol [1]

Chemical Structure and Connectivity
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The structural arrangement of N-Acetylpyrrolidine-PEG2-Br dictates its utility as a linker in

PROTAC synthesis. The diagram below illustrates the relationship between the compound and

its key identifiers.
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Core Properties of N-Acetylpyrrolidine-PEG2-Br

Experimental Protocols
Detailed experimental protocols involving N-Acetylpyrrolidine-PEG2-Br are highly dependent

on the specific synthetic route and the nature of the target PROTAC molecule. However, a

generalized workflow for its incorporation as a linker would typically involve the following

stages.

Synthesis Workflow

Ligand for Target Protein

Conjugation ReactionN-Acetylpyrrolidine-PEG2-Br

E3 Ligase Ligand

Purification PROTAC Molecule
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Generalized PROTAC Synthesis Workflow

Reaction Setup: The synthesis is typically carried out in an inert atmosphere (e.g., nitrogen

or argon) using anhydrous solvents to prevent side reactions. The choice of solvent depends

on the solubility of the reactants.

Nucleophilic Substitution: The bromine atom in N-Acetylpyrrolidine-PEG2-Br serves as a

leaving group. The linker is reacted with a nucleophilic functional group (e.g., an amine or

thiol) on either the E3 ligase ligand or the target protein ligand. This is often performed in the

presence of a non-nucleophilic base to neutralize the resulting hydrobromic acid.

Second Conjugation: Following the initial conjugation, the resulting intermediate is purified

and then reacted with the second ligand (either the target protein ligand or the E3 ligase

ligand, whichever was not used in the first step). This reaction targets the other end of the

PEG linker.

Purification: The final PROTAC molecule is purified from the reaction mixture using standard

chromatographic techniques, such as flash column chromatography or preparative high-

performance liquid chromatography (HPLC).

Characterization: The identity and purity of the synthesized PROTAC are confirmed using

analytical techniques like liquid chromatography-mass spectrometry (LC-MS) and nuclear

magnetic resonance (NMR) spectroscopy.

Signaling Pathway Context
The ultimate biological function of a PROTAC molecule synthesized using N-
Acetylpyrrolidine-PEG2-Br is to induce the degradation of a specific target protein. This is

achieved by hijacking the cell's natural protein disposal system, the ubiquitin-proteasome

pathway.
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PROTAC-Mediated Protein Degradation
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Ubiquitin-Proteasome System Hijacking by a PROTAC

The N-Acetylpyrrolidine-PEG2-Br linker plays a crucial role in spatially orienting the target

protein and the E3 ubiquitin ligase to facilitate the transfer of ubiquitin molecules to the target

protein, marking it for degradation by the proteasome. The length and flexibility of the PEG2

linker are critical determinants of the efficiency of this process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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